Cas no 911490-25-0 (4-methyl-N-propyl-3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)benzamide)

• Product Name: 4-methyl-N-propyl-3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)benzamide
• CAS No: 911490-25-0
• MF: C₁₇H₂₆BNO₃
• MW: 303.204245090485
• MDL: MFCD22494298
• CID: 5143105
• PubChem ID: 57434548
• Update Time: 2025-06-12

4-methyl-N-propyl-3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• Benzamide, 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• SCHEMBL2717824
• 911490-25-0
• D94178
• AKOS037647281
• AS-73135
• 4-Methyl-N-propyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
• CS-0459517
• 4-Methyl-N-propyl-3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-benzamide
• DQZQWBCENIJGSH-UHFFFAOYSA-N
• A1-25262
• 4-methyl-N-propyl-3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)benzamide

• MDL： MFCD22494298
• Inchi： 1S/C17H26BNO3/c1-7-10-19-15(20)13-9-8-12(2)14(11-13)18-21-16(3,4)17(5,6)22-18/h8-9,11H,7,10H2,1-6H3,(H,19,20)
• InChI Key： DQZQWBCENIJGSH-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C1=CC=C(C)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 303.2005739g/mol
• Monoisotopic Mass: 303.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methyl-N-propyl-3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)benzamide

Introduction to 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide and Its Significance in Modern Chemical Biology

4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, identified by the CAS number 911490-25-0, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This benzamide derivative features a boronic ester moiety, which is a key functional group in various synthetic and biological processes. The presence of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, a stable boronic ester derivative, enhances the compound's utility in cross-coupling reactions, making it a valuable tool in pharmaceutical research and development.

The benzamide core of 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is known for its role in modulating biological pathways. Benzamides have been widely studied for their potential as pharmacological agents due to their ability to interact with specific enzymes and receptors. In recent years, there has been a surge in research focusing on the development of novel benzamide derivatives as therapeutic agents. These compounds have shown promise in treating various diseases, including neurological disorders and cancer.

One of the most compelling aspects of 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is its incorporation of a boronic ester group. Boronic esters are highly reactive and participate in various organic transformations, particularly Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern synthetic chemistry and has been instrumental in the development of numerous pharmaceuticals. The stability and reactivity of the boronic ester moiety make 911490-25-0 an attractive candidate for further chemical modifications and applications.

Recent studies have highlighted the importance of boronic acid derivatives in drug discovery. For instance, boron-containing compounds have been investigated for their antitumor properties. The structural motif of 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide aligns well with this trend. Researchers have demonstrated that modifications at the benzamide core can lead to enhanced biological activity. Specifically, the introduction of a propyl group at the N-position increases the lipophilicity of the compound, potentially improving its bioavailability.

The use of 911490-25-0 in medicinal chemistry extends beyond simple structural modifications. Advanced computational methods have been employed to predict the binding affinity of this compound to target proteins. These studies have revealed that 4-methyl-N-propyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. This finding opens up new avenues for therapeutic intervention.

In addition to its pharmacological potential, 911490-25-0 has shown promise in materials science applications. Boron-containing compounds are known for their unique electronic properties, making them suitable for use in organic electronics and nanotechnology. The benzamide derivative's ability to participate in cross-coupling reactions allows for the synthesis of complex molecular architectures, which can be exploited in designing novel materials with tailored properties.

The synthesis of 4-methyl-N-propyl-3-(4, 4, 5, 5-tetramethyl-l, 3, 2-dioxaborolan-l, 2-yll)benzamide involves multi-step organic transformations that highlight the compound's synthetic versatility. The use of palladium catalysts in cross-coupling reactions ensures high yields and selectivity, facilitating its production on both laboratory and industrial scales. Advances in synthetic methodologies have further streamlined the process, making it more efficient and environmentally friendly.

From a regulatory perspective, CAS no911 ll450-l25-l0 falls under standard chemical safety guidelines, ensuring that its handling and disposal are managed responsibly. The compound's stability under various conditions makes it suitable for long-term storage and transport without significant degradation risks.

The future prospects for 911l450-l25-l0 are promising, with ongoing research exploring its potential applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to innovative solutions for global challenges.